Cas no 1171807-81-0 (2-(3-methoxyphenyl)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine)

• Product Name: 2-(3-methoxyphenyl)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine
• CAS No: 1171807-81-0
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• MDL: MFCD09859212
• CID: 4683112
• PubChem ID: 25248276
• Update Time: 2025-08-05

2-(3-methoxyphenyl)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)-N-((1-methyl-1H-pyrazol-5-yl)methyl)ethanamine
• 2-(3-methoxyphenyl)-N-[(1-methyl-1H-pyrazol-5-yl)methyl]ethanamine
• STK352904
• SBB025977
• IMED1077191337
• [2-(3-methoxyphenyl)ethyl][(1-methylpyrazol-5-yl)methyl]amine
• [2-(3-Methoxyphenyl)ethyl][(1-methyl-1H-pyrazol-5-yl)methyl]amine
• 2-(3-methoxyphenyl)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine

• MDL： MFCD09859212
• Inchi： 1S/C14H19N3O/c1-17-13(7-9-16-17)11-15-8-6-12-4-3-5-14(10-12)18-2/h3-5,7,9-10,15H,6,8,11H2,1-2H3
• InChI Key： BPILZOWSNJKECS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CCNCC1=CC=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 237
• Topological Polar Surface Area: 39.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 394.8±27.0 °C at 760 mmHg
• Flash Point: 192.6±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(3-methoxyphenyl)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(3-methoxyphenyl)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine

Comprehensive Overview of 2-(3-methoxyphenyl)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine (CAS No. 1171807-81-0)

The compound 2-(3-methoxyphenyl)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine (CAS No. 1171807-81-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a methoxyphenyl group and a methylpyrazole moiety, this compound is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic agents targeting neurological and metabolic disorders.

In recent years, the demand for high-purity research chemicals like 2-(3-methoxyphenyl)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine has surged, driven by advancements in precision medicine and AI-driven drug design. This compound's molecular structure allows for versatile interactions with biological targets, making it a valuable tool for structure-activity relationship (SAR) studies. Its CAS No. 1171807-81-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

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The synthesis of 2-(3-methoxyphenyl)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine involves multi-step organic reactions, often requiring high-yield catalysts and green chemistry principles to minimize environmental impact. This aligns with the global push toward sustainable laboratory practices, a frequently searched term among chemists. The compound's logP value and solubility profile are critical parameters for researchers optimizing its use in in vitro and in vivo studies.

From an industrial perspective, CAS No. 1171807-81-0 is often discussed in the context of patented formulations and intellectual property in the pharmaceutical sector. Questions like "is 2-(3-methoxyphenyl)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine FDA-approved" or "suppliers of 1171807-81-0" are common, reflecting its commercial and regulatory significance. However, it is essential to note that this compound remains primarily a research-grade material, with no widespread clinical use as of now.

In conclusion, 2-(3-methoxyphenyl)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine (CAS No. 1171807-81-0) represents a fascinating intersection of organic chemistry, drug discovery, and computational biology. Its structural uniqueness and potential applications continue to inspire innovative research, making it a compound worth watching in the evolving landscape of life sciences.